2-(4-chlorophenoxy)-N-(2,4-difluorophenyl)-2,2-difluoroacetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(2,4-difluorophenyl)-2,2-difluoroacetamide
• InChI: InChI=1S/C14H8ClF4NO2/c15-8-1-4-10(5-2-8)22-14(18,19)13(21)20-12-6-3-9(16)7-11(12)17/h1-7H,(H,20,21)
• InChI Key: WMWYYADAMAFDNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(C(=O)NC2=C(C=C(C=C2)F)F)(F)F)Cl
• Molecular Formula: C14H8ClF4NO2
• Molecular Weight: 333.66 g/mol

Description

2-(4-chlorophenoxy)-N-(2,4-difluorophenyl)-2,2-difluoroacetamide, also known as 4-chloro-N-(2,4-difluorophenyl)-2,2-difluoroacetamide, is a synthetic compound used in a variety of applications. It is a fluorinated carboxylic acid amide with a molecular weight of 397.45 g/mol and a melting point of -42.5°C. It is a white, odorless solid at room temperature and is insoluble in water. In its pure form, it is a highly stable compound with a shelf life of several years.

Scientific Research Applications

• Photodegradation Studies :

  • Photodegradation of compounds similar to 2-(4-chlorophenoxy)-N-(2,4-difluorophenyl)-2,2-difluoroacetamide has been studied, revealing insights into the photochemical transformations in aqueous solutions. Such research is crucial for understanding the environmental impact and degradation pathways of these compounds (Climent & Miranda, 1997).

• Agrochemical Formulation Analysis :

  • Investigations into the profile and amount of dioxin impurities in Japanese agrochemical formulations, including compounds similar to the one , have been conducted. This research is vital for understanding the environmental and health impacts of such agrochemicals (Masunaga, Takasuga, & Nakanishi, 2001).

• Synthesis and Characterization :

  • The synthesis and characterization of N-phenyl-2,2-di(4-chlorophenoxy)acetamide, a compound closely related to the one of interest, have been explored. Such studies provide valuable information on the chemical properties and potential applications of these compounds (Tao Jian-wei, 2009).

• Analytical Methods for Chlorophenoxy Acids :

  • Research on the quantitation of chlorophenoxy acid herbicides, which are structurally related to 2-(4-chlorophenoxy)-N-(2,4-difluorophenyl)-2,2-difluoroacetamide, has been conducted. This includes developing methods for detecting these compounds in environmental samples, highlighting the importance of monitoring these substances (Wintersteiger, Goger, & Krautgartner, 1999).

• Dioxin Formation from Thermal Degradation :

  • Studies on the mechanisms of dioxin formation from high-temperature oxidation of chlorophenols provide insights into the environmental and health risks associated with the thermal degradation of compounds like 2-(4-chlorophenoxy)-N-(2,4-difluorophenyl)-2,2-difluoroacetamide (Evans & Dellinger, 2005).